Cas no 7494-12-4 (2,6-Dimethylheptanoic Acid)

• Product Name: 2,6-Dimethylheptanoic Acid
• CAS No: 7494-12-4
• Molecular Formula: C₉H₁₈O₂
• Molecular Weight: 158.238
• CID: 3445760
• PubChem ID: 43222

2,6-Dimethylheptanoic Acid Properties

Names and Identifiers

• HEPTANOIC ACID, 2,6-DIMETHYL-
• 1,5-dimethylhexane-1-carboxylic acid
• DL-2,6-dimethyl heptanoic acid
• 2,6-DIMETHYLHEPTANOIC ACID
• 2,6-dimethyl-heptanoicacid
• 2,6-dimethyl-heptanoic acid
• 2,6-DIMETHYL C7
• DTXSID70975574
• CHEBI:143886
• EN300-1826928
• AKOS006285412
• 60148-94-9
• D,L-2,6-Dimethylheptanoic acid
• DB-239580
• SCHEMBL276749
• F73233
• 7494-12-4
• HY-W674311

• InChIKey： MDAPKSVKYITQHQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18O2/c1-7(2)5-4-6-8(3)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11)
• SMILES： CC(C)CCCC(C)C(=O)O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 158.130679813g/mol
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 249.6±8.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 114.4±9.8 °C
• Color/Form: No data available
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids